Cas no 891501-19-2 (3-(4-methoxyphenyl)-3-(trifluoromethyl)-3H-diazirine)

• Product Name: 3-(4-methoxyphenyl)-3-(trifluoromethyl)-3H-diazirine
• CAS No: 891501-19-2
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• MDL: MFCD25968460
• CID: 1939831
• PubChem ID: 10013536
• Update Time: 2025-06-08

3-(4-methoxyphenyl)-3-(trifluoromethyl)-3H-diazirine Chemical and Physical Properties

Names and Identifiers

• 3H-Diazirine, 3-(4-methoxyphenyl)-3-(trifluoromethyl)-
• 3-(4-methoxyphenyl)-3-(trifluoromethyl)-3H-diazirine
• DATFPHRGVGDPTO-UHFFFAOYSA-N
• MFCD25968460
• AT20410
• EN300-9719093
• 891501-19-2
• 3-(4-methoxyphenyl)-3-(trifluoromethyl)diazirine

• MDL： MFCD25968460
• Inchi： 1S/C9H7F3N2O/c1-15-7-4-2-6(3-5-7)8(13-14-8)9(10,11)12/h2-5H,1H3
• InChI Key： DATFPHRGVGDPTO-UHFFFAOYSA-N
• SMILES： FC(C1(C2C=CC(=CC=2)OC)N=N1)(F)F

Computed Properties

• Exact Mass: 216.05104734Da
• Monoisotopic Mass: 216.05104734Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34Ų

Additional information on 3-(4-methoxyphenyl)-3-(trifluoromethyl)-3H-diazirine

Introduction to 3-(4-methoxyphenyl)-3-(trifluoromethyl)-3H-diazirine (CAS No. 891501-19-2)

3-(4-methoxyphenyl)-3-(trifluoromethyl)-3H-diazirine, with the CAS number 891501-19-2, is a versatile and highly reactive compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound belongs to the class of diazirines, which are known for their unique photochemical properties and their ability to form covalent bonds upon irradiation. These characteristics make 3-(4-methoxyphenyl)-3-(trifluoromethyl)-3H-diazirine an invaluable tool in various applications, including protein labeling, cross-linking, and the study of protein-protein interactions.

The molecular structure of 3-(4-methoxyphenyl)-3-(trifluoromethyl)-3H-diazirine consists of a diazirine ring substituted with a 4-methoxyphenyl group and a trifluoromethyl group. The presence of these functional groups imparts specific chemical and physical properties that enhance its utility in biochemical research. The 4-methoxyphenyl group provides aromatic stability and enhances solubility, while the trifluoromethyl group increases the compound's reactivity and stability under various conditions.

One of the key applications of 3-(4-methoxyphenyl)-3-(trifluoromethyl)-3H-diazirine is in the field of protein labeling. Due to its photochemical reactivity, this compound can be used to label proteins with high specificity and efficiency. When irradiated with UV light, the diazirine ring undergoes a cycloaddition reaction, forming a covalent bond with nearby amino acid residues, particularly those with nucleophilic side chains such as lysine, cysteine, and histidine. This property makes it an excellent probe for studying protein structure and function.

In addition to protein labeling, 3-(4-methoxyphenyl)-3-(trifluoromethyl)-3H-diazirine is also used in cross-linking studies. Cross-linking agents are essential tools for investigating protein-protein interactions and mapping interaction sites within complex biological systems. By incorporating this diazirine derivative into peptides or proteins, researchers can create stable covalent cross-links upon UV irradiation, allowing for the identification and characterization of interacting partners.

The photochemical properties of 3-(4-methoxyphenyl)-3-(trifluoromethyl)-3H-diazirine have also been exploited in the development of novel imaging agents. In recent studies, this compound has been conjugated to fluorescent dyes or nanoparticles to create multifunctional probes that can be used for both labeling and imaging purposes. These probes offer high spatial resolution and sensitivity, making them valuable tools in cellular imaging and in vivo studies.

Beyond its use in biochemical research, 3-(4-methoxyphenyl)-3-(trifluoromethyl)-3H-diazirine has shown promise in drug discovery and development. Its ability to form covalent bonds with specific biomolecules makes it a potential lead compound for the design of targeted therapies. For example, researchers have explored its use as a prodrug that can be activated by UV light at specific sites within the body, thereby minimizing off-target effects and improving therapeutic outcomes.

The synthesis of 3-(4-methoxyphenyl)-3-(trifluoromethyl)-3H-diazirine typically involves several steps, including the formation of the diazirine ring and subsequent functionalization with the 4-methoxyphenyl and trifluoromethyl groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for widespread use in research laboratories.

In conclusion, 3-(4-methoxyphenyl)-3-(trifluoromethyl)-3H-diazirine (CAS No. 891501-19-2) is a highly versatile compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique photochemical properties make it an invaluable tool for protein labeling, cross-linking, imaging, and drug development. As research in these areas continues to advance, the importance of compounds like 3-(4-methoxyphenyl)-3-(trifluoromethyl)-3H-diazirine is likely to grow, driving further innovations and discoveries.